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Compound of Interest

Compound Name: Butylparaben-d4

Cat. No.: B12425407 Get Quote

Essential Safety and Handling of Butylparaben-d4
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for the handling and disposal of Butylparaben-d4, a deuterated form of

Butylparaben used in various research applications.

Chemical Identifier:

Name: Butylparaben-d4

Synonyms: Butyl parahydroxybenzoate-d4, Butyl paraben-d4, Butyl 4-hydroxybenzoate-d4[1]

CAS Number: 94-26-8 (for non-deuterated Butylparaben)[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Butylparaben is classified as a hazardous chemical, causing skin irritation and serious eye

damage.[2] As Butylparaben-d4 is a deuterated analog, it should be handled with the same

precautions. It is also suspected to be an endocrine disruptor.[2]

A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the required PPE for handling Butylparaben-d4 powder.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Powder-free gloves

are recommended to avoid

contamination.[4] Consider

double gloving for added

protection.[4] Change gloves

every 30-60 minutes or

immediately if contaminated or

damaged.[4]

Eyes/Face Safety goggles and face shield

Goggles should be worn to

protect from splashes. A face

shield offers full protection for

the face and eyes.[4][5]

Body Laboratory coat or gown

A long-sleeved lab coat or

gown should be worn to

protect the skin.[6] Ensure

cuffs are tucked into gloves.[4]

Respiratory N95 or higher-rated respirator

Use a NIOSH-approved

respirator when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of airborne particles.

[4]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[6]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

Butylparaben-d4 and ensuring a safe laboratory environment.

Handling:
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Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.

Avoid generating dust.

Wash hands thoroughly after handling.[2]

Ensure all containers are properly labeled.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Recommended storage for the powder is at -20°C.[1]

If in solvent, store at -80°C.[1]

Keep away from strong oxidizing agents.[2]

First Aid and Emergency Procedures
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, removing contact lenses if

present and easy to do.[2] Seek immediate

medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2] If skin irritation

occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[2]

Seek medical attention if symptoms occur.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Disposal Plan
Proper disposal of Butylparaben-d4 and its containers is essential to prevent environmental

contamination and comply with regulations.

Chemical Disposal: Dispose of surplus and non-recyclable products via a licensed waste

disposal contractor.[7][8] Do not dispose of waste into the sewer system.[7][8]

Container Disposal: Empty containers may retain product residues.[7] Handle uncleaned

containers as you would the product itself. Dispose of containers through a licensed waste

disposal service.[7]

Regulatory Compliance: All disposal activities must comply with federal, state, and local

regulations.[7][8]

Experimental Workflow for Handling Butylparaben-
d4
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The following diagram outlines the standard workflow for safely handling Butylparaben-d4 in a

laboratory setting.

Preparation

Handling

Post-Handling

Disposal

Don Personal Protective Equipment (PPE)

Prepare Workspace in Fume Hood

Weigh Butylparaben-d4

Proceed to handling

Dissolve in Appropriate Solvent

Clean Workspace and Equipment

After experiment

Doff PPE

Dispose of Chemical Waste

Segregate waste

Dispose of Contaminated PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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